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Compound of Interest

Compound Name: Zinc Chloride Hydroxide

CAS No.: 55802-61-4

Cat. No.: B14641138

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview of the synthesis, characterization,

and application of zinc chloride hydroxide, specifically zinc hydroxochloride

(Zn₅(OH)₈Cl₂·H₂O), as a promising photocatalyst. Detailed protocols for its synthesis and the

evaluation of its photocatalytic activity are presented, along with a summary of key

performance data and a proposed photocatalytic mechanism.

Introduction to Zinc Chloride Hydroxide as a
Photocatalyst
Zinc chloride hydroxide, particularly in its layered structural form (Zn₅(OH)₈Cl₂·H₂O), has

emerged as a noteworthy semiconductor photocatalyst. Its unique layered structure, facile

synthesis, and non-toxic nature make it an attractive alternative to conventional photocatalysts

like titanium dioxide (TiO₂) and zinc oxide (ZnO). The interlayer space within its crystal lattice

can be modified, and its high surface area contributes to its enhanced photocatalytic efficiency.
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This material is particularly effective in the degradation of organic pollutants under UV

irradiation.

Synthesis Protocols
Protocol: Co-Precipitation Method for Zn₅(OH)₈Cl₂·H₂O
Nanoflakes
This protocol details a straightforward and reproducible method for synthesizing zinc chloride
hydroxide nanoflakes.

Materials:

Zinc chloride (ZnCl₂)

Sodium hydroxide (NaOH)

Deionized (DI) water

Ethanol

Equipment:

Beakers and magnetic stirrer

Centrifuge and centrifuge tubes

Drying oven

Mortar and pestle

Procedure:

Precursor Solution Preparation:

Prepare a 0.5 M solution of zinc chloride (ZnCl₂) in deionized water.

Prepare a 0.25 M solution of sodium hydroxide (NaOH) in deionized water.
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Precipitation:

While vigorously stirring the ZnCl₂ solution, slowly add the NaOH solution dropwise.

A white precipitate will form immediately. Continue stirring the mixture at room temperature

for 2 hours to ensure a complete reaction.

Washing and Separation:

Separate the white precipitate from the solution by centrifugation at 4000 rpm for 10

minutes.

Discard the supernatant and resuspend the precipitate in deionized water.

Repeat the washing process with deionized water three times, followed by two washes

with ethanol to remove any remaining ions and organic residues.

Drying:

Dry the final product in an oven at 60°C for 12 hours.

Post-Processing:

Grind the dried powder using a mortar and pestle to obtain a fine powder of

Zn₅(OH)₈Cl₂·H₂O.
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Solution Preparation

Reaction

Purification

Final Product

0.5 M ZnCl₂ Solution

Dropwise addition of NaOH to ZnCl₂
with vigorous stirring for 2 hours

0.25 M NaOH Solution

Centrifugation (4000 rpm, 10 min)

Wash with DI Water (3x)

Wash with Ethanol (2x)

Drying at 60°C for 12 hours

Grinding into fine powder

Zn₅(OH)₈Cl₂·H₂O Nanoflakes

Click to download full resolution via product page

Caption: Proposed mechanism of photocatalysis by zinc chloride hydroxide.
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Conclusion and Future Perspectives
Zinc chloride hydroxide demonstrates significant potential as a stable, efficient, and low-cost

photocatalyst for environmental remediation. The protocols and data presented here provide a

solid foundation for researchers to explore its applications further. Future research could focus

on enhancing its visible-light activity through doping or heterojunction formation, and exploring

its utility in other photocatalytic applications such as hydrogen production and CO₂ reduction.

The detailed methodologies provided will aid in the standardized evaluation of this promising

material.

To cite this document: BenchChem. [Application Notes and Protocols: Zinc Chloride
Hydroxide in Photocatalysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14641138/docs#application-notes-and-protocols-
zinc-chloride-hydroxide-in-photocatalysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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